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Compound of Interest

Compound Name: Nitrourea

Cat. No.: B1361781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the detonation velocity of nitrourea and

its derivatives against other common energetic materials. Experimental data is presented in a

structured format to facilitate objective assessment. Detailed methodologies for key

experimental techniques are included to support the replication and validation of these findings.

Comparative Detonation Velocity Data
The detonation velocity of an explosive is a critical parameter indicating its performance and

power. The following table summarizes the experimental detonation velocities of nitrourea, its

derivatives, and other well-known explosives. It is important to note that detonation velocity is

highly dependent on the density of the material.
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Compound Abbreviation
Chemical
Formula

Density
(g/cm³)

Detonation
Velocity (m/s)

Nitrourea NU CH₃N₃O₃ 1.73 6860

N,N'-Dinitrourea DNU CH₂N₄O₅ 2.067
~8908 (for some

salts)

Urea Nitrate UN CH₅N₃O₄ 1.67 4700

RDX RDX C₃H₆N₆O₆ 1.82 8750

HMX HMX C₄H₈N₈O₈ 1.91 9100

TNT TNT C₇H₅N₃O₆ 1.65 6900

The Impact of Chemical Structure on Detonation
Velocity
The molecular structure of an energetic material plays a crucial role in determining its

detonation velocity. The presence of certain functional groups and the overall oxygen balance

of the molecule are key factors. This diagram illustrates the general relationship between the

chemical structure of nitrourea and its derivatives and their resulting detonation performance.
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Relationship between Nitrourea Structure and Detonation Velocity

Core Structure

Structural Modifications

Resulting Properties

Nitrourea
(CH₃N₃O₃)

Addition of Nitro Groups
(e.g., -NO₂)

Addition of Alkyl Groups
(e.g., -CH₃, -C₂H₅) Salt Formation

Increased Detonation Velocity

Increases oxygen balance
and energy release

Decreased Detonation Velocity

Decreases oxygen balance

Variable Effect on Detonation Velocity

Depends on the cation

Click to download full resolution via product page

Caption: Influence of structural modifications on the detonation velocity of nitrourea.

Experimental Protocols for Measuring Detonation
Velocity
Accurate and reproducible measurement of detonation velocity is paramount in the

characterization of energetic materials. The following sections detail the methodologies for

three commonly employed experimental techniques.

Cylinder Expansion Test
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The cylinder expansion test is a widely used method to determine the detonation

characteristics and energy output of an explosive.

Methodology:

Sample Preparation: The explosive material is carefully loaded into a hollow, typically copper,

cylinder of known dimensions (e.g., 301 mm long, 25.4 mm internal diameter, 2.5 mm wall

thickness).[1] The density of the explosive charge is precisely measured and recorded.

Initiation: A high-voltage initiation system is attached to one end of the cylinder to ensure

reliable and precisely timed detonation.[1]

Data Acquisition: As the detonation propagates through the explosive, the expanding cylinder

wall is recorded using a high-speed streak camera. The camera is positioned to view a slit

perpendicular to the cylinder's axis at a specific distance from the initiation point (e.g., 200

mm) to observe the steady detonation wave.[1]

Illumination: The cylinder is backlit to create a high-contrast silhouette of the expanding walls

against a bright background for clear imaging.[1]

Velocity Determination: The streak camera record provides a continuous time-distance

profile of the expanding cylinder wall. The slope of this record is directly proportional to the

wall velocity. The detonation velocity within the explosive is then calculated from the

measured wall velocity using established equations of state.

Streak Camera Method
The streak camera provides a direct visual record of the detonation front as it propagates

through an explosive charge.

Methodology:

Charge Preparation: A cylindrical charge of the explosive is prepared with a well-defined

length and diameter.

Experimental Setup: The charge is placed in a secure test chamber. A streak camera is

aligned to view the length of the charge through a narrow slit.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://specialised-imaging.com/wp-content/uploads/2025/02/SI_RA__Cylinder_Expansion_Test_Proposal_v1d-1.pdf
https://specialised-imaging.com/wp-content/uploads/2025/02/SI_RA__Cylinder_Expansion_Test_Proposal_v1d-1.pdf
https://specialised-imaging.com/wp-content/uploads/2025/02/SI_RA__Cylinder_Expansion_Test_Proposal_v1d-1.pdf
https://specialised-imaging.com/wp-content/uploads/2025/02/SI_RA__Cylinder_Expansion_Test_Proposal_v1d-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initiation: The explosive is initiated at one end.

Image Acquisition: As the detonation front, which is intensely luminous, travels along the

charge, its image is swept across the camera's detector by the streak optics. This creates a

time-resolved image where one axis represents the position along the charge and the other

represents time.

Data Analysis: The resulting streak record shows a bright, diagonal line representing the path

of the detonation front. The angle of this line is directly proportional to the detonation velocity.

The velocity (V) is calculated using the formula: V = Ws / (m * tan(θ)), where Ws is the

writing speed of the camera, m is the optical magnification, and θ is the angle of the streak

on the record.[2]

Ionization Probe Method
This electrical method relies on the conductive nature of the hot, ionized gases produced

during detonation to measure the time of arrival of the detonation front at different points.

Methodology:

Probe Placement: Two or more ionization probes are inserted into the explosive charge at

precisely known distances from each other.[3] These probes typically consist of two closely

spaced electrodes.

Circuitry: Each probe is connected to a high-speed electronic timer or oscilloscope. The

probes act as open switches in the circuit.

Detonation: The explosive is initiated.

Signal Generation: As the highly conductive detonation front reaches each probe, it shorts

the electrodes, completing the circuit and generating an electrical signal.[3]

Time Measurement: The electronic timer or oscilloscope records the time at which each

probe is triggered.

Velocity Calculation: The detonation velocity is calculated by dividing the known distance

between the probes by the measured time interval between the signals.[3]
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Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

the detonation velocity of a nitrourea compound.
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Generalized Experimental Workflow for Detonation Velocity Measurement

Start: Synthesize and Purify
Nitrourea Compound

Characterize Material Properties
(Density, Purity, etc.)

Prepare Explosive Charge
(Pressing, Casting)

Set up Detonation Velocity
Measurement Apparatus

(e.g., Cylinder Test, Streak Camera)

Initiate Detonation

Acquire High-Speed Data
(Streak Image, Probe Signals)

Analyze Data to Determine
Detonation Velocity

Compare with Theoretical Models
and Other Explosives

End: Report Findings
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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